3-Methyl-5-[[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methyl]-1,2-oxazole

• IUPAC Name: 3-methyl-5-[[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C17H20F3N3O2/c1-12-8-14(25-22-12)10-23-7-3-4-13(9-23)11-24-16-15(17(18,19)20)5-2-6-21-16/h2,5-6,8,13H,3-4,7,9-11H2,1H3
• InChI Key: MVRFRYSMTYGRNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCCC(C2)COC3=C(C=CC=N3)C(F)(F)F
• Molecular Formula: C17H20F3N3O2
• Molecular Weight: 355.35 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, a pyridinyl group, a piperidinyl group, and an oxazole ring. These groups are common in many pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The compound contains an oxazole ring, which is a five-membered ring containing two heteroatoms (one oxygen and one nitrogen). It also contains a piperidine ring, which is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the trifluoromethyl group is known to be quite electronegative, which could make the compound reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which might influence its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many compounds with similar structures are used in pharmaceuticals and agrochemicals, where they might interact with biological targets like enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper safety measures should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include exploring its potential uses in pharmaceuticals or agrochemicals, studying its reactivity and stability, and developing efficient methods for its synthesis.